3-(2-Aminopropan-2-yl)phenol hydrochloride

• IUPAC Name: 3-(2-aminopropan-2-yl)phenol;hydrochloride
• InChI: InChI=1S/C9H13NO.ClH/c1-9(2,10)7-4-3-5-8(11)6-7;/h3-6,11H,10H2,1-2H3;1H
• InChI Key: CCRHGTZFTFRTSS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC(=CC=C1)O)N.Cl
• Molecular Formula: C9H14ClNO
• Molecular Weight: 187.66 g/mol

Description

3-(2-Aminopropan-2-yl)phenol hydrochloride is a chemical compound with significant applications in various scientific fields. It is known for its unique structural properties and reactivity, making it a valuable substance in research and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions: The compound can be synthesized through several methods, including the reduction of 3-(2-nitropropan-2-yl)phenol using reducing agents such as hydrogen in the presence of a catalyst. Another method involves the reaction of 3-(2-chloropropan-2-yl)phenol with ammonia under specific conditions.

Industrial Production Methods: On an industrial scale, the compound is typically produced through optimized chemical reactions that ensure high yield and purity. These methods often involve the use of continuous flow reactors and advanced purification techniques to achieve the desired product quality.

Chemical Reactions Analysis

Types of Reactions: 3-(2-Aminopropan-2-yl)phenol hydrochloride undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

• Oxidation: Oxidizing agents such as potassium permanganate or hydrogen peroxide are commonly used.

• Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are employed.

• Substitution: Nucleophiles such as halides or alkyl groups can be introduced using appropriate conditions.

Major Products Formed: The reactions can yield a variety of products, including oxidized derivatives, reduced forms, and substituted analogs, depending on the reagents and conditions used.

Scientific Research Applications

3-(2-Aminopropan-2-yl)phenol hydrochloride has diverse applications in scientific research:

• Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

• Biology: The compound is utilized in the study of biological systems and processes, including enzyme inhibition and receptor binding studies.

• Medicine: It has potential therapeutic applications, such as in the development of new drugs and treatments for various diseases.

• Industry: The compound is employed in the production of materials, chemicals, and pharmaceuticals.

Mechanism of Action

3-(2-Aminopropan-2-yl)phenol hydrochloride is compared with similar compounds such as 3-(2-aminopropan-2-yl)aniline and 3-(2-aminopropan-2-yl)benzonitrile hydrochloride. While these compounds share structural similarities, this compound is unique in its reactivity and applications.

Comparison with Similar Compounds

• 3-(2-aminopropan-2-yl)aniline

• 3-(2-aminopropan-2-yl)benzonitrile hydrochloride

• 3-(2-aminopropan-2-yl)benzene-1,2-diol